Cas no 2171282-71-4 ((1R)-1-1-ethyl-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine)

• Product Name: (1R)-1-1-ethyl-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine
• CAS No: 2171282-71-4
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 6300125
• PubChem ID: 165874016
• Update Time: 2025-06-22

(1R)-1-1-ethyl-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-1-ethyl-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine
• 2171282-71-4
• EN300-1618228
• (1R)-1-[1-ethyl-3-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-amine

• Inchi： 1S/C10H19N3/c1-5-13-10(8(4)11)6-9(12-13)7(2)3/h6-8H,5,11H2,1-4H3/t8-/m1/s1
• InChI Key： JNZBFSYYJXHRQJ-MRVPVSSYSA-N
• SMILES： N1(CC)C(=CC(C(C)C)=N1)[C@@H](C)N

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Additional information on (1R)-1-1-ethyl-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine

Compound Introduction: (1R)-1-ethyl-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine (CAS No. 2171282-71-4)

The compound (1R)-1-ethyl-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine, identified by its CAS number 2171282-71-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the pyrazole class, has garnered attention due to its unique structural and functional properties, which make it a promising candidate for various therapeutic applications.

Pyrazole derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific configuration of the chiral center in (1R)-1-ethyl-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine contributes to its distinct pharmacological profile. The presence of ethyl and isopropyl substituents at the 1 and 3 positions, respectively, enhances its interactions with biological targets, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the potential of this compound in modulating key cellular pathways involved in disease progression. For instance, research has demonstrated that pyrazole derivatives can inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the inflammatory response. The enantiomeric purity of (1R)-1-ethyl-3-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine ensures optimal biological activity while minimizing unwanted side effects.

In addition to its anti-inflammatory properties, this compound has shown promise in preclinical studies as a potential anticancer agent. The pyrazole core interacts with various intracellular targets, including kinases and transcription factors, which are critical for cancer cell proliferation and survival. The ethyl and isopropyl groups in the molecule enhance its binding affinity to these targets, leading to potent antitumor effects.

The synthesis of (1R)-1-ethyl-3-(propan-2-y l)-1H-pyrazol -5 -ylethan -1 -amine involves a multi-step process that requires precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral resolution techniques, have been employed to achieve high enantiomeric purity. These synthetic strategies not only ensure the quality of the final product but also pave the way for scalable production processes.

The pharmacokinetic properties of this compound have also been extensively studied. Its favorable solubility profile allows for efficient absorption and distribution throughout the body, while its moderate metabolic stability ensures prolonged half-life. These characteristics make it an attractive candidate for oral administration in therapeutic formulations.

Current research is focused on further elucidating the mechanism of action of (1R)-1 -ethyl -3 -(propan -2 -yl) -1 H -pyrazol -5 -ylethan -1 -amine at a molecular level. Advanced spectroscopic techniques and computational modeling have been utilized to gain insights into its interactions with biological targets. These studies are crucial for optimizing its therapeutic potential and developing novel drug candidates based on this scaffold.

The potential applications of this compound extend beyond oncology and inflammation management. Preliminary data suggest that it may also have neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of pyrazole derivatives to cross the blood-brain barrier enhances their feasibility for central nervous system applications.

In conclusion, (1R)-1 -ethyl -3 -(propan -2 -yl) -1 H -pyrazol -5 -ylethan -1 -amine (CAS No. 2171282 71 4) represents a significant advancement in pharmaceutical chemistry with diverse therapeutic implications. Its unique structural features and favorable pharmacokinetic properties make it a promising candidate for treating various diseases. Continued research efforts are expected to unlock new therapeutic possibilities and enhance our understanding of its biological activities.